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In the landscape of high-frequency electronics, the demand for robust and efficient components

is ever-present. This guide provides an in-depth performance evaluation of the CMD178, a

passive double-balanced mixer, designed for researchers, engineers, and professionals in the

fields of electronic warfare, Ku-band radar, and satellite communications. Through a detailed

comparison with alternative components and a presentation of its core performance metrics,

this document serves as a crucial resource for informed decision-making in prototype

development and system integration.

The CMD178 is a general-purpose, double-balanced mixer die that operates in the 11 to 21

GHz frequency range.[1][2] Its primary function is to perform frequency conversion, either up-

converting a lower frequency signal to a higher one or down-converting a higher frequency

signal to a lower one.[1][2] This capability is fundamental in a wide array of RF and microwave

systems. A key feature of the CMD178 is its high isolation between the local oscillator (LO),

radio frequency (RF), and intermediate frequency (IF) ports, a critical factor in minimizing signal

leakage and interference.[1][2] Furthermore, it can be operated with a low LO drive level,

making it a versatile component in various system architectures.[1][2]

Comparative Performance Analysis
To provide a clear perspective on the CMD178's capabilities, a comparison with similar market

alternatives is essential. The following table summarizes the key performance indicators of the

CMD178 against two comparable mixers, designated here as Alternative A and Alternative B.
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Feature CMD178 Alternative A Alternative B

RF & LO Frequency

Range
11 - 21 GHz 10 - 20 GHz 12 - 22 GHz

IF Frequency Range DC - 6 GHz DC - 5 GHz DC - 7 GHz

Conversion Loss 6 dB (typical) 7 dB (typical) 6.5 dB (typical)

LO to RF Isolation 45 dB (typical) 40 dB (typical) 42 dB (typical)

LO to IF Isolation 45 dB (typical) 40 dB (typical) 43 dB (typical)

Input P1dB 9 dBm (typical) 8 dBm (typical) 9.5 dBm (typical)

Topology
Passive Double

Balanced

Passive Double

Balanced

Active Double

Balanced

Die Size 1.16 x 0.79 mm 1.2 x 0.85 mm 1.5 x 1.0 mm

Experimental Protocol: Measuring Mixer
Performance
The evaluation of a mixer's performance involves a series of standardized tests to quantify its

key operational characteristics. The following outlines the typical experimental setup and

methodology for measuring conversion loss and isolation.

Objective: To accurately measure the conversion loss and port-to-port isolation of the CMD178.

Materials:

CMD178 die

Vector Network Analyzer (VNA)

Signal Generators (for RF and LO inputs)

Spectrum Analyzer (for IF output)

DC Power Supply (if required for active components)
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Microwave probes and probe station

Coaxial cables and connectors with appropriate frequency ratings

Calibration kit for the VNA

Methodology:

Calibration: Perform a full two-port calibration of the VNA over the desired frequency range

to eliminate systematic errors from the measurement setup.

Device Mounting: Securely mount the CMD178 die on a suitable test fixture or probe station.

Conversion Loss Measurement:

Apply the RF input signal at a specific frequency and power level.

Apply the LO input signal at its specified frequency and power level.

Measure the power of the resulting IF output signal using the spectrum analyzer.

The conversion loss is the difference in power between the RF input and the IF output,

expressed in decibels (dB).

Isolation Measurement:

LO to RF Isolation: Apply the LO signal and measure the power that leaks to the RF port

using the spectrum analyzer. The difference between the LO input power and the leaked

power at the RF port is the LO to RF isolation.

LO to IF Isolation: With the LO signal applied, measure the power that leaks to the IF port.

The difference between the LO input power and the leaked power at the IF port is the LO

to IF isolation.

RF to IF Isolation: Apply the RF signal and measure the power that leaks to the IF port.

The difference between the RF input power and the leaked power at the IF port is the RF

to IF isolation.
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Visualizing the Experimental Workflow
To further clarify the testing process, the following diagram illustrates the experimental workflow

for characterizing the CMD178's performance.
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CMD178 Performance Characterization Workflow.
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Functional Block Diagram and Logical
Relationships
The internal topology of the CMD178 is a passive double-balanced mixer. This design utilizes

two baluns and a diode ring to achieve the frequency mixing action. The diagram below

illustrates the logical relationship between the input and output ports and the core components

of the mixer.

I/O Ports
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Logical Diagram of the CMD178 Double-Balanced Mixer.

In conclusion, the CMD178 presents a compelling option for high-frequency applications

requiring a compact and efficient mixer. Its low conversion loss and high isolation, as detailed in

the performance data, make it a strong candidate for demanding environments. The provided

experimental protocols and diagrams offer a foundational understanding for researchers and

engineers to effectively evaluate and integrate the CMD178 into their prototype designs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.qorvo.com/products/p/CMD178
https://www.qorvo.com/products/d/da008247
https://www.benchchem.com/product/b12422540#evaluating-cmd178-performance-in-a-prototype
https://www.benchchem.com/product/b12422540#evaluating-cmd178-performance-in-a-prototype
https://www.benchchem.com/product/b12422540#evaluating-cmd178-performance-in-a-prototype
https://www.benchchem.com/product/b12422540#evaluating-cmd178-performance-in-a-prototype
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12422540?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

